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Compound of Interest

Compound Name: Ethyl mandelate

Cat. No.: B3425597 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and detailed handling procedures for

ethyl mandelate, a key intermediate in pharmaceutical synthesis. The information is intended

to ensure the safe use of this compound in a laboratory and drug development setting. All

quantitative data is summarized for clarity, and detailed experimental protocols for key safety

assessments are provided.

Chemical and Physical Properties
Proper handling of any chemical begins with a thorough understanding of its physical and

chemical properties. Ethyl mandelate can exist as a colorless liquid or a white solid,

depending on the ambient temperature.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b3425597?utm_src=pdf-interest
https://www.benchchem.com/product/b3425597?utm_src=pdf-body
https://www.benchchem.com/product/b3425597?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-mandelate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₀H₁₂O₃ [1]

Molecular Weight 180.20 g/mol [1]

CAS Number 774-40-3 [1]

Appearance Colorless liquid or white solid

Melting Point 24-27 °C

Boiling Point 253-255 °C

Density 1.115 - 1.13 g/cm³ at 20-25 °C

Flash Point > 110 °C (> 230 °F)

Vapor Pressure 0.00026 mmHg

Refractive Index n25/589 1.5136

Storage Temperature Room temperature, 2-30°C

Hazard Identification and GHS Classification
Ethyl mandelate is classified as a hazardous substance. The primary hazard is serious eye

irritation.
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Test Species Route Value Reference

LD50 (Lethal

Dose, 50%)
Mouse Oral 3750 mg/kg

Standard Draize

Test
Rabbit Eye Severe Irritant

Safe Handling and Storage
Adherence to proper handling and storage protocols is crucial to minimize risk.

4.1. Engineering Controls:

Work in a well-ventilated area.

Use a local exhaust ventilation system to control airborne concentrations.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

4.2. Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical splash goggles or a face shield that conforms to EN166

(EU) or OSHA's 29 CFR 1910.133 standards.

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber, neoprene). Inspect gloves for integrity

before use.

Wear a lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: If ventilation is inadequate or if irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.

4.3. General Hygiene Practices:
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Wash hands and any exposed skin thoroughly after handling.

Do not eat, drink, or smoke in areas where ethyl mandelate is handled or stored.

Avoid contact with skin, eyes, and clothing.

Avoid ingestion and inhalation.

4.4. Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Store below +30°C.

Emergency Procedures
A clear and practiced emergency plan is essential when working with hazardous chemicals.

5.1. First Aid Measures:

Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,

including under the eyelids. Remove contact lenses if present and easy to do. Continue

rinsing. If eye irritation persists, get medical advice/attention.

Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists, seek medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Get medical attention if symptoms occur.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Never give anything by mouth to an unconscious person. Get medical aid.

5.2. Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b3425597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Specific Hazards: Thermal decomposition can lead to the release of irritating gases and

vapors.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) with a full face-

piece operated in pressure-demand or other positive pressure mode and full protective gear.

5.3. Accidental Release Measures:

Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as

required. Evacuate personnel to safe areas.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Containment and Clean-up: Soak up with inert absorbent material (e.g., sand,

silica gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers for

disposal.

Experimental Protocols for Safety Assessment
The following are detailed methodologies for key experiments to assess the irritation potential

of ethyl mandelate, based on OECD guidelines.

6.1. In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test (OECD TG 439)

Objective: To identify substances that are irritating to the skin.

Principle: The test chemical is applied topically to a three-dimensional reconstructed human

epidermis model. Cell viability is measured by the enzymatic conversion of MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to a blue formazan salt, which is

quantified spectrophotometrically. A reduction in cell viability below a defined threshold

indicates irritation potential.

Methodology:

Tissue Preparation: Reconstructed human epidermis tissue models (e.g., EpiDerm™,

EpiSkin™) are pre-incubated in assay medium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b3425597?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3425597?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Test Substance Preparation and Application:

As ethyl mandelate can be a solid at room temperature, it should be tested as a fine

powder. If it is in a liquid state, it can be applied directly.

For solid application, moisten the epidermis surface with deionized water. Apply a

sufficient amount of ethyl mandelate (e.g., 30 µL if liquid, or an equivalent amount if

solid) to uniformly cover the tissue surface. A nylon mesh may be used as a spreading

aid.

Exposure: Expose the tissues to ethyl mandelate for a defined period, typically 15 to 60

minutes, at a controlled temperature (e.g., 37°C).

Post-Exposure: At the end of the exposure period, carefully wash the ethyl mandelate
from the tissue surface with a buffered saline solution. Transfer the tissues to fresh

medium and incubate for a post-exposure period of approximately 42 hours.

MTT Assay:

After the post-incubation period, transfer the tissues to an MTT solution (e.g., 1 mg/mL)

and incubate for 3 hours.

Extract the formed formazan from the tissues using an appropriate solvent (e.g.,

isopropanol).

Measure the optical density (OD) of the formazan extract using a spectrophotometer.

Data Analysis: Calculate the percentage of cell viability relative to a negative control. A

mean viability of ≤ 50% classifies the substance as an irritant (UN GHS Category 2).

6.2. In Vitro Eye Irritation: Reconstructed Human Cornea-like Epithelium (RhCE) Test (OECD

TG 492)

Objective: To identify chemicals that do not require classification for eye irritation or serious

eye damage.
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Principle: Similar to the skin irritation test, this method uses a 3D reconstructed human

cornea-like epithelium model. The endpoint is also cell viability measured by the MTT assay.

Methodology:

Tissue Preparation: Pre-warm the cornea-like epithelial models in a cell culture incubator.

Test Substance Application:

Apply 50 µL (if liquid) or 50 mg (if solid) of ethyl mandelate to the apical surface of

triplicate tissue models.

Negative (ultrapure water) and positive (methyl acetate) controls are run in parallel.

Exposure: Place the dosed models in a cell culture incubator for 30 minutes (for liquids) or

6 hours (for solids).

Post-Exposure: Wash the ethyl mandelate from the tissue surface and perform a post-

exposure soak in culture medium.

MTT Assay: Apply MTT solution to the surface of the models and incubate for 3 hours.

Extract the formazan and measure the OD.

Data Analysis: If the mean tissue viability is > 60% relative to the negative control, ethyl
mandelate is classified as a non-irritant (UN GHS No Category). If viability is ≤ 60%, no

prediction can be made, and further testing may be required.

Visualized Workflows and Pathways
7.1. Logical Workflow for Safe Handling of Ethyl Mandelate

The following diagram illustrates the logical steps for safely handling ethyl mandelate in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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